Cas no 92567-19-6 (2-(5-bromo-1H-indazol-1-yl)acetic acid)

• Product Name: 2-(5-bromo-1H-indazol-1-yl)acetic acid
• CAS No: 92567-19-6
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD10696861
• CID: 5615471
• PubChem ID: 13337770
• Update Time: 2025-06-07

2-(5-bromo-1H-indazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetic acid, 5-bromo-
• SCHEMBL23320743
• E71159
• (5-BROMO-1H-INDAZOL-1-YL)ACETIC ACID
• AB58370
• 92567-19-6
• EN300-3254335
• 2-(5-BROMO-1H-INDAZOL-1-YL)ACETIC ACID
• WS-02863
• 2-(5-bromo-1H-indazol-1-yl)acetic acid

• MDL： MFCD10696861
• Inchi： 1S/C9H7BrN2O2/c10-7-1-2-8-6(3-7)4-11-12(8)5-9(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： GKGNIVHBVPXRAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2CC(=O)O

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 432.9±25.0 °C(Predicted)
• pka: 3.57±0.10(Predicted)

Additional information on 2-(5-bromo-1H-indazol-1-yl)acetic acid

Introduction to 2-(5-bromo-1H-indazol-1-yl)acetic acid (CAS No. 92567-19-6)

2-(5-bromo-1H-indazol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92567-19-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a brominated indazole core linked to an acetic acid moiety, has garnered considerable attention due to its versatile structural properties and potential biological activities. The presence of the bromine atom at the 5-position of the indazole ring enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The indazole moiety is a fused heterocyclic system consisting of a benzene ring and a pyrazole ring, known for its broad spectrum of biological interactions. In particular, indazole derivatives have been extensively studied for their roles in modulating various cellular pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The introduction of an acetic acid side chain at the 2-position of the indazole ring introduces polar functionality, which can influence solubility and binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of 2-(5-bromo-1H-indazol-1-yl)acetic acid as a key intermediate in synthesizing small-molecule inhibitors. Its structural framework allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further development. For instance, studies have demonstrated its utility in generating compounds with inhibitory effects on kinases and other enzymes implicated in metabolic disorders.

One of the most compelling aspects of 2-(5-bromo-1H-indazol-1-yl)acetic acid is its role in the development of targeted therapies. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the incorporation of additional functional groups, enhancing the compound's potential as a lead molecule for drug candidates.

In clinical research, derivatives of 2-(5-bromo-1H-indazol-1-yl)acetic acid have been investigated for their anti-proliferative effects on cancer cell lines. Preliminary studies suggest that certain analogs exhibit selective toxicity toward tumor cells while minimizing harm to healthy tissues. This selective action is attributed to the precise interaction between the indazole scaffold and specific protein targets overexpressed in malignant cells.

The synthesis of 2-(5-bromo-1H-indazol-1-yl)acetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of indazole followed by carboxylation at the 2-position. Advances in synthetic methodologies have improved yields and purity, making large-scale production more feasible. These improvements are crucial for supporting preclinical and clinical trials where high-quality material is essential.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of 2-(5-bromo-1H-indazol-1-yl)acetic acid with biological targets. Molecular docking studies reveal that this compound can interact with enzymes and receptors involved in signal transduction pathways relevant to diseases such as diabetes and autoimmune disorders. Such insights guide experimental design and highlight opportunities for structure-based drug design.

The pharmacological profile of 2-(5-bromo-1H-indazol-1-yl)acetic acid is further enriched by its ability to modulate intracellular signaling cascades. For example, research indicates that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting these kinases, the compound could potentially induce apoptosis or arrest cell division in cancerous cells.

Moreover, the acetic acid moiety suggests potential interactions with amino acid receptors or transporters, which could be exploited for therapeutic purposes. This dual functionality makes 2-(5-bromo-1H-indazol-1-yl)acetic acid a promising candidate for developing drugs with combined mechanisms of action.

In summary, 2-(5-bromo-1H-indazol-1-yl)acetic acid (CAS No. 92567-19-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological potential. Its role as an intermediate in drug synthesis, along with its observed effects on cellular pathways relevant to various diseases, underscores its importance in ongoing research efforts. As methodologies for molecular design continue to evolve, compounds like this will remain at the forefront of innovation in medicinal chemistry.